Cas no 198084-12-7 (4-(pyrimidin-5-yl)benzaldehyde)

• Product Name: 4-(pyrimidin-5-yl)benzaldehyde
• CAS No: 198084-12-7
• MF: C₁₁H₈N₂O
• MW: 184.19402217865
• MDL: MFCD02684108
• CID: 236650
• PubChem ID: 3861212
• Update Time: 2025-04-19

4-(pyrimidin-5-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidin-5-yl-benzaldehyde
• 4-(5-Pyrimidinyl)Benzaldehyde
• 4-(Pyrimidin-5-yl)benzaldehyde
• 4-PYRIMIDIN-5-YLBENZALDEHYDE
• 5-(4-Formylphenyl)pyrimidine
• Benzaldehyde, 4-(5-pyrimidinyl)-
• 4-(pyrimidin-5-yl)-benzaldehyde
• AKOS BAR-0648
• 4-(2-Chloropyrimidin-5-yl)benzaldehyde
• 4-(2-(Dimethylamino)pyrimidin-5-yl)benzaldehyde
• 4-PYRIMIDIN-5-YL-BENZALDEHYDE, 95+%
• 4-(pyrimidin-5-yl)benzaldehyde

• MDL： MFCD02684108
• Inchi： 1S/C11H8N2O/c14-7-9-1-3-10(4-2-9)11-5-12-8-13-6-11/h1-8H
• InChI Key： BXNXTOLXLPQMHS-UHFFFAOYSA-N
• SMILES： O=CC1C=CC(=CC=1)C1=CN=CN=C1

Computed Properties

• Exact Mass: 184.06400
• Monoisotopic Mass: 184.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.8A^2

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.205
• Melting Point: 145-149 °C (lit.)
• Boiling Point: 369.1°Cat760mmHg
• Flash Point: 180.6°C
• Refractive Index: 1.621
• PSA: 42.85000
• LogP: 1.95610

4-(pyrimidin-5-yl)benzaldehyde Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36
• Safety Instruction： S26
• Hazardous Material Identification：
• Safety Term：S26
• Storage Condition：2-8 °C
• Risk Phrases：R22